(2-(2-Methylbutoxy)ethyl)benzene

• CAS No.: 94201-09-9
• Molecular Formula: C13H20O
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 2-(2-methylbutoxy)ethylbenzene
• InChI: InChI=1S/C13H20O/c1-3-12(2)11-14-10-9-13-7-5-4-6-8-13/h4-8,12H,3,9-11H2,1-2H3
• InChI Key: SEICEBVLIVBNTL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)COCCC1=CC=CC=C1

Description

(2-(2-Methylbutoxy)ethyl)benzene is an aromatic ether derivative featuring a benzene ring substituted with an ethyl group terminated by a 2-methylbutoxy moiety. The compound’s structure combines the hydrophobic benzene core with a branched ether chain, influencing its solubility, reactivity, and physical properties. Potential applications include use as a solvent, synthetic intermediate, or stabilizer in organic reactions, though specific industrial uses require further validation .

Comparison with Similar Compounds

Substituent Effects on Reactivity and Stability

• (2-Bromoethyl)benzene (CAS 103-63-9) : This brominated analog shares the ethylbenzene backbone but replaces the ether group with a bromine atom. The bromine enhances electrophilic reactivity (e.g., in nucleophilic substitutions) compared to the inert ether linkage in the target compound. The brominated derivative has a higher boiling point (220–221°C) and density (1.35 g/cm³) due to its higher molecular weight (185.06 g/mol) and polarizability .
• 4-[2-(5-Chloro-2-methoxybenzamido)ethyl]benzene Sulfonamide (CAS 16673-34-0) : This sulfonamide derivative demonstrates how additional functional groups (e.g., amide, sulfonamide) increase molecular complexity and polarity. Such compounds often exhibit biological activity, contrasting with the simpler ether-based target compound, which is likely less reactive and more lipophilic .

Branching and Physical Properties

• Butane, 2-ethoxy-2-methyl- (CAS 919-94-8) : A branched ether with a similar 2-methylbutoxy chain. Branching reduces intermolecular van der Waals forces, lowering boiling points compared to linear analogs. For example, 2-ethoxy-2-methylbutane has a boiling point of ~89°C (Fp), suggesting that (2-(2-Methylbutoxy)ethyl)benzene may have a boiling point between 150–200°C, balancing aromaticity and branching effects .
• 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (CAS 9036-19-5): This compound’s extended ethoxy chain and bulky tetramethylbutyl group increase molecular weight (unreported in evidence) and viscosity. The target compound’s shorter branching may enhance volatility while maintaining moderate hydrophobicity .

Toxicity and Handling

• 4-[2-(5-Chloro-2-methoxybenzamido)ethyl]benzene Sulfonamide : Classified as a skin/eye irritant (Category 2/2A), highlighting that ethylbenzene derivatives with polar groups may pose handling risks. The target compound’s ether linkage likely reduces acute toxicity but may still require precautions against inhalation or dermal exposure .
• (2-Bromoethyl)benzene : Classified under safety codes (e.g., FS) due to flammability (Fp 89°C) and reactivity. The target compound’s ether group likely reduces flammability compared to brominated analogs but necessitates stability testing against strong acids/oxidizers .

Data Tables

Compound Name	CAS Number	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Key Functional Groups
(2-(2-Methylbutoxy)ethyl)benzene	Not reported	~206.3 (estimated)	150–200 (estimated)	~0.9 (estimated)	Ether, branched alkyl chain
(2-Bromoethyl)benzene	103-63-9	185.06	220–221	1.35	Bromoethyl
Butane, 2-ethoxy-2-methyl-	919-94-8	116.20	~89	0.81	Branched ether
4-[2-(... )ethyl]benzene Sulfonamide	16673-34-0	368.8	Not reported	Not reported	Sulfonamide, amide, chloro

Research Findings and Gaps

• Synthesis Pathways : The target compound may be synthesized via Williamson ether synthesis, reacting benzyl alcohol derivatives with 2-methylbutyl bromide, analogous to methods for (2-Bromoethyl)benzene .
• Applications: Potential uses as a solvent or intermediate in polymer chemistry, inferred from ethoxybenzene derivatives in pharmaceutical synthesis ().
• Data Gaps : Experimental data on melting point, solubility, and toxicity are absent. Further studies should prioritize thermodynamic profiling and hazard assessment.